Cas no 1805211-06-6 (3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol)

• Product Name: 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol
• CAS No: 1805211-06-6
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4963356
• Update Time: 2025-06-25

3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol

• Inchi： 1S/C9H5F6IO/c10-8(11,12)5-1-4(3-17)7(16)6(2-5)9(13,14)15/h1-2,17H,3H2
• InChI Key： BHQVVCJYGPCKRC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1CO

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2
• Molecular Weight: 370.03

Additional information on 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol

Introduction to 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol (CAS No. 1805211-06-6)

3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol, identified by its CAS number 1805211-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of iodoaryl alcohols, characterized by the presence of an iodine atom at the 2-position and hydroxyl (-OH) group at the 1-position of a benzene ring substituted with two trifluoromethyl (-CF₃) groups at the 3- and 5-positions. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol contribute to its enhanced lipophilicity and metabolic stability, which are critical properties for pharmaceutical applications. These substituents also influence the electronic properties of the aromatic ring, making it more electrophilic and thus more reactive in various chemical transformations. The iodine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, including heterocyclic compounds and polymers.

In recent years, 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol has been extensively studied for its potential in drug discovery and material science. Its structural motif is reminiscent of several biologically active scaffolds found in natural products and synthetic drugs. For instance, trifluoromethylated aromatic compounds have been shown to exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This property is particularly valuable in designing long-acting therapeutics that require sustained biological activity.

One of the most compelling applications of 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol is in the synthesis of trifluoromethylated bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For example, studies have demonstrated its utility in generating small-molecule probes that interact with enzymes involved in cancer metabolism. The trifluoromethyl groups enhance binding affinity by modulating hydrophobic interactions and electronic effects, thereby improving drug efficacy.

Moreover, the iodobenzyl alcohol moiety has been utilized in the construction of conjugated polymers for organic electronics applications. The ability to perform sequential functionalization via cross-coupling reactions allows for precise tuning of polymer properties such as charge transportability and optoelectronic characteristics. This has opened up new avenues in developing high-performance materials for flexible electronics and photovoltaic devices.

Recent advancements in synthetic methodologies have further expanded the utility of 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol. Transition-metal-catalyzed reactions now enable rapid and efficient derivatization of this intermediate, enabling access to a diverse library of functionalized compounds. These techniques have been instrumental in accelerating drug discovery pipelines by providing rapid access to structurally complex molecules with optimized pharmacological properties.

The demand for 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol continues to grow as researchers explore new frontiers in medicinal chemistry and materials science. Its unique combination of structural features—namely the presence of both trifluoromethyl and iodine substituents—makes it an indispensable tool for synthetic chemists aiming to develop next-generation therapeutics and advanced materials. As our understanding of structure-activity relationships evolves, so too will the applications of this versatile intermediate.

In conclusion, 3,5-Bis(trifluoromethyl)-2-iodobenzyl alcohol (CAS No. 1805211-06-6) represents a cornerstone compound in modern chemical synthesis. Its role as a key intermediate in pharmaceutical development and material science underscores its importance in advancing both academic research and industrial applications. As new methodologies emerge and our understanding deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of synthetic chemistry.